Cas no 2172124-70-6 (2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}oxy)acetic acid)

• Product Name: 2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}oxy)acetic acid
• CAS No: 2172124-70-6
• MF: C₂₄H₂₆N₂O₆S
• MW: 470.538045406342
• CID: 6084823
• PubChem ID: 165803521
• Update Time: 2025-10-29

2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}oxy)acetic acid
• 2172124-70-6
• 2-({2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thian-4-yl]acetamido}oxy)acetic acid
• EN300-1551980

• Inchi： 1S/C24H26N2O6S/c27-21(26-32-15-22(28)29)13-24(9-11-33-12-10-24)25-23(30)31-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20H,9-15H2,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： DFDPFSNVCRSZKW-UHFFFAOYSA-N
• SMILES： S1CCC(CC(NOCC(=O)O)=O)(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.15115773g/mol
• Monoisotopic Mass: 470.15115773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 139Ų

Additional information on 2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}oxy)acetic acid

Introduction to 2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}oxy)acetic Acid (CAS No. 2172124-70-6)

2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}oxy)acetic acid, identified by its CAS number 2172124-70-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, combines elements of heterocyclic chemistry with functional groups that suggest potential applications in drug development and therapeutic interventions.

The molecular framework of 2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}oxy)acetic acid incorporates a fluorene moiety, which is known for its stability and luminescent properties, alongside a thiazole ring system. These structural components contribute to the compound's unique chemical behavior and reactivity, making it a subject of interest for researchers exploring novel synthetic pathways and biological activities.

In recent years, the pharmaceutical industry has seen a surge in the exploration of multifunctional compounds that can address complex biological targets. The presence of an amino group and an acetamide moiety in the structure of this compound hints at its potential role as a precursor or intermediate in the synthesis of bioactive molecules. Specifically, the fluoren-9-ylmethoxycarbonyl group suggests connections to peptide mimetics or protease inhibitors, which are critical in modern drug design.

Current research in medicinal chemistry increasingly emphasizes the importance of molecular diversity and structural complexity in achieving therapeutic efficacy. The synthesis and characterization of compounds like 2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}oxy)acetic acid are part of this broader effort to discover new pharmacophores. The fluorene-based scaffold, in particular, has been utilized in various drug candidates due to its ability to enhance drug solubility and bioavailability while maintaining structural integrity.

The thiazole ring, a sulfur-containing heterocycle, is another key feature that contributes to the compound's potential biological activity. Thiazole derivatives are well-documented for their antimicrobial, anti-inflammatory, and anticancer properties. By integrating this motif with other functional groups, researchers aim to develop molecules that can modulate specific enzymatic pathways or interact with biological targets in a targeted manner.

The acetamido group in the compound's name also points towards its possible role as an amide bond mimic or as a component in peptidomimetics. Amide linkages are fundamental in protein structures and are often targeted by drugs designed to inhibit protease activity or modulate protein-protein interactions. The incorporation of such motifs into synthetic molecules can lead to novel therapeutic agents with improved pharmacokinetic profiles.

From a synthetic chemistry perspective, the preparation of 2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-y lacetamido}oxy)acetic acid presents challenges that require advanced techniques in organic synthesis. The multi-step process likely involves protecting group strategies, cross-coupling reactions, and careful control of reaction conditions to ensure high yields and purity. Advances in catalytic methods and green chemistry principles have made it possible to synthesize such complex molecules more efficiently and sustainably.

In the realm of drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates. The structural features of this compound make it an attractive candidate for virtual screening against various biological targets. By leveraging computational methods, researchers can predict potential interactions between the molecule and target proteins or enzymes, thereby accelerating the drug development process.

The potential applications of 2-( { 2 - 4 - ( { ( 9 H - f l u o r e n e - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) t h i a n - 4 - y l a c e t a m i d o } o x y ) a c e t i c a c i d extend beyond traditional pharmaceuticals. Its unique properties may also make it suitable for use in diagnostic imaging or as a contrast agent in medical procedures. The luminescent nature of fluorene derivatives has been exploited in fluorescent probes for cellular studies, highlighting the compound's versatility.

The growing interest in personalized medicine has also influenced the design of new chemical entities like this one. By developing compounds with tailored structural features, researchers aim to create treatments that are more effective for specific patient populations or diseases. The multifaceted nature of 2-( { 2 - 4 - ( { ( 9 H - f l u o r e n e - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) t h i a n - 4 - y l a c e t a m i d o } o x y ) acetic acid positions it as a valuable asset in this emerging field.

In conclusion, the study and application of compounds such as 2-( { 2 - 4 - ( { ( 9 H - f l u o r e n e - 9 - y l ) m e t h o x y c a r b o n y l } amine)thian\-4\-ylacetamido}oxy)acetic acid (CAS No. 2172124\-70\-6) represent significant advancements in chemical biology and pharmaceutical science. Their intricate structures offer opportunities for innovation across multiple disciplines, from synthetic chemistry to drug development. As research continues to uncover new applications for these molecules, their importance in addressing complex biological challenges is likely to grow.